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For Researchers, Scientists, and Drug Development Professionals

Introduction
Enbucrilate, a butyl ester of 2-cyano-2-propenoic acid, is a prominent member of the

cyanoacrylate family of adhesives.[1] Known for its rapid polymerization in the presence of

moisture, it has found extensive application in the medical field as a tissue adhesive for wound

closure and as a hemostatic agent.[1][2] Its utility also extends to interventional radiology for

the embolization of blood vessels. This technical guide provides an in-depth analysis of the

chemical structure, physicochemical properties, polymerization mechanism, and biological

characteristics of enbucrilate, offering a valuable resource for researchers, scientists, and

professionals involved in drug development and medical device innovation.

Chemical Identity and Structure
Enbucrilate, also known by its IUPAC name butyl 2-cyanoprop-2-enoate and its common

name n-butyl cyanoacrylate (n-BCA), is a monomer with the chemical formula C₈H₁₁NO₂.[3][4]

Its chemical identity is well-established with the CAS Registry Number 6606-65-1.[5][6]

The molecular structure of enbucrilate features a butyl ester group, a carbon-carbon double

bond, and a nitrile group, all attached to a central carbon atom. The electron-withdrawing

nature of the nitrile and ester groups makes the double bond highly susceptible to nucleophilic

attack, which is the key to its rapid polymerization.[7]
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Initiation:
Nucleophile (e.g., OH⁻) attacks

the enbucrilate monomer.

Formation of a
Carbanion Intermediate

Propagation:
Carbanion attacks another

monomer, extending the chain.

Poly(enbucrilate) Chain

Termination:
Chain growth is stopped by

an acidic species.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Preparation
(e.g., porcine skin)

Adhesive Application
(controlled volume)

Curing
(defined time and conditions)

Mechanical Testing
(Tensile or Shear)

Data Analysis
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Maximum Load)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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